Cas no 866872-12-0 (N-(2,4-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product name: N-(2,4-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866872-12-0
• MF: C₁₈H₁₇FN₄O
• MW: 324.352186918259
• CID: 6170953
• PubChem ID: 2150290

N-(2,4-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• AKOS001885011
• F1607-0298
• N-(2,4-dimethylphenyl)-1-(4-fluorophenyl)-5-methyltriazole-4-carboxamide
• 866872-12-0

• Inchi： 1S/C18H17FN4O/c1-11-4-9-16(12(2)10-11)20-18(24)17-13(3)23(22-21-17)15-7-5-14(19)6-8-15/h4-10H,1-3H3,(H,20,24)
• InChI Key： YYNQUSMWJBPWMP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=C(C(NC2C=CC(C)=CC=2C)=O)N=N1

Computed Properties

• Exact Mass: 324.13863934g/mol
• Monoisotopic Mass: 324.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-12-0)

N-(2,4-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazole carboxamides, which are known for their diverse biological activities. The presence of both fluorophenyl and dimethylphenyl moieties in its structure enhances its reactivity and selectivity, making it a promising candidate for further study.

In recent years, the demand for triazole derivatives has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in N-(2,4-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide due to its potential as a kinase inhibitor or antifungal agent. These properties align with current trends in precision medicine and sustainable agriculture, where targeted therapies and eco-friendly solutions are highly sought after.

The synthesis of CAS No. 866872-12-0 involves multi-step organic reactions, including click chemistry for triazole ring formation and amide coupling for the carboxamide group. Its molecular formula, C₁₈H₁₇FN₄O, and molecular weight of 324.36 g/mol, reflect its moderate complexity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structural integrity.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that N-(2,4-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide exhibits good solubility in polar organic solvents like DMSO and methanol, while remaining stable at room temperature when stored in airtight containers. These properties are critical for its formulation in potential applications.

From an industrial perspective, the scalability of its synthesis is a key consideration. Optimizing reaction conditions to improve yield and reduce byproducts is an active area of research. Additionally, the compound's bioavailability and metabolic pathways are subjects of ongoing investigation, particularly in the context of drug development.

Environmental and regulatory aspects also play a role in the compound's adoption. While CAS No. 866872-12-0 is not classified as hazardous, its ecotoxicology profile is being evaluated to ensure compliance with global standards such as REACH and EPA guidelines. This aligns with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

In summary, N-(2,4-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide represents a versatile compound with broad potential in scientific and industrial applications. Its unique structure, coupled with ongoing research into its properties and uses, positions it as a valuable asset in the fields of medicinal chemistry and agrochemical innovation. As interest in triazole-based compounds continues to grow, this compound is likely to remain a focal point for future studies and developments.